N-(3-methoxybenzyl)-1-(thiophen-2-yl)cyclopentanecarboxamide
Description
N-(3-methoxybenzyl)-1-(thiophen-2-yl)cyclopentanecarboxamide, also known as CT-3, is a synthetic cannabinoid that has been extensively studied for its potential therapeutic applications. This compound is a CB1/CB2 receptor agonist, which means that it can activate the same receptors that are targeted by endocannabinoids in the body. CT-3 has been shown to have a variety of biochemical and physiological effects, and its mechanism of action is still being investigated.
Scientific Research Applications
Novel Anti-inflammatory and Analgesic Properties
Research has identified compounds structurally related to N-(3-methoxybenzyl)-1-(thiophen-2-yl)cyclopentanecarboxamide that exhibit significant anti-inflammatory and analgesic activities. These compounds have been found to function through mechanisms that do not involve traditional drug receptors or prostanoid synthesis inhibition, suggesting a new class of non-narcotic, anti-inflammatory analgesics. The lack of acute toxicity and thermoregulatory desensitization characteristics in analgesic doses highlights their potential safety and effectiveness (Brand et al., 1987).
Potential in Synthetic Chemistry and Drug Development
The compound has implications in synthetic chemistry, particularly in the development of libraries for drug discovery. Techniques involving the protection of amidines using related reagents have facilitated the solution-phase synthesis of substituted benzamidines, demonstrating the compound's utility in generating diverse chemical libraries for potential therapeutic applications (Bailey et al., 1999).
Application in Cancer Research
N-acylhydrazones containing the thiophene nucleus have emerged as a new class of anticancer compounds, with studies showing significant cytotoxic activity against various human cancer cell lines. A derivative with close structural similarity to N-(3-methoxybenzyl)-1-(thiophen-2-yl)cyclopentanecarboxamide displayed promising cytotoxic activity, positioning it as an important lead compound for further anticancer drug development (Cardoso et al., 2017).
Investigating Receptor Interaction Profiles
The exploration of receptor interaction profiles of novel compounds, including N-2-methoxybenzyl derivatives of phenethylamines, provides insight into their pharmacological properties. These studies are crucial for understanding the potential psychoactive effects of new substances, aiding in the identification of compounds with specific receptor affinities that could lead to the development of new therapeutic agents (Rickli et al., 2015).
properties
IUPAC Name |
N-[(3-methoxyphenyl)methyl]-1-thiophen-2-ylcyclopentane-1-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21NO2S/c1-21-15-7-4-6-14(12-15)13-19-17(20)18(9-2-3-10-18)16-8-5-11-22-16/h4-8,11-12H,2-3,9-10,13H2,1H3,(H,19,20) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YWXFOGCLLWSEET-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)CNC(=O)C2(CCCC2)C3=CC=CS3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21NO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-methoxybenzyl)-1-(thiophen-2-yl)cyclopentanecarboxamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![6-Amino-4-(4-chlorophenyl)-3-methyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile](/img/structure/B2386718.png)
![1-(4-Ethoxyphenyl)-3-[1-(3-methyl-1,2,4-oxadiazol-5-yl)cyclohexyl]urea](/img/structure/B2386719.png)
![(E)-N-[2-(5-Methyl-1,3-thiazol-2-YL)ethyl]-2-phenylethenesulfonamide](/img/structure/B2386726.png)
![[3,5-Bis(trifluoromethyl)phenyl]-[2-[[3-(trifluoromethyl)phenyl]methylsulfanyl]-4,5-dihydroimidazol-1-yl]methanone](/img/structure/B2386730.png)
![N-[(4-Methoxythian-4-yl)methyl]-1-methylpyrazolo[3,4-d]pyrimidin-4-amine](/img/structure/B2386735.png)
![1-Benzyl-3-(5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)-2-methylphenyl)urea](/img/structure/B2386736.png)
![(E)-2-cyano-3-[5-[4-(pyrimidin-2-ylsulfamoyl)phenyl]furan-2-yl]prop-2-enamide](/img/structure/B2386738.png)
